Cas no 2228274-80-2 (1-(4-methylthiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(4-methylthiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2228274-80-2
• MF: C₁₀H₁₀O₃S
• MW: 210.249601840973
• CID: 5877629
• PubChem ID: 165663087
• Update Time: 2025-06-11

1-(4-methylthiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylthiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid
• EN300-1799910
• 2228274-80-2

• Inchi： 1S/C10H10O3S/c1-6-2-8(14-5-6)10(9(12)13)3-7(11)4-10/h2,5H,3-4H2,1H3,(H,12,13)
• InChI Key： ASJCCRBELBTQPA-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1C1(C(=O)O)CC(C1)=O

Computed Properties

• Exact Mass: 210.03506535g/mol
• Monoisotopic Mass: 210.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 82.6Ų

Additional information on 1-(4-methylthiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid

Introduction to 1-(4-methylthiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2228274-80-2)

1-(4-methylthiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2228274-80-2, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a thiophene core substituted with a methyl group at the 4-position and an ester-like functionality at the 3-position, has garnered attention due to its structural versatility and potential applications in medicinal chemistry. The cyclobutane ring introduces rigidity, which can influence both the electronic properties and the biological activity of the compound, making it a valuable scaffold for drug discovery.

The structural motif of 1-(4-methylthiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid combines elements that are frequently explored in modern drug design. The thiophene ring is a well-known heterocycle in medicinal chemistry, often found in bioactive natural products and pharmacologically relevant molecules. Its sulfur atom contributes to unique electronic and steric properties, which can modulate interactions with biological targets. The presence of a methyl group at the 4-position further fine-tunes these properties, potentially enhancing solubility or metabolic stability while maintaining binding affinity.

The 3-oxocyclobutane-1-carboxylic acid moiety adds another layer of complexity to the molecule. This functionality resembles an α-keto acid derivative, which is a common pharmacophore in various therapeutic areas. The oxo group at the 3-position can participate in hydrogen bonding or form salt bridges with biological targets, while the carboxylic acid moiety provides a site for further derivatization, such as esterification or amidation, to enhance pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of such structural motifs in drug design. Studies have demonstrated that compounds incorporating thiophene derivatives exhibit diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The rigid cyclobutane ring in 1-(4-methylthiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid can also contribute to improved binding affinity by restricting conformational flexibility, a key factor in ligand-receptor interactions.

In the context of current research, this compound has been explored as a precursor for more complex molecules. For instance, its utility as a building block in constructing peptidomimetics has been investigated. Peptidomimetics are designed to mimic the bioactivity of peptides but with improved stability and pharmacokinetic properties. The cyclobutane ring can serve as a scaffold to replace peptide bonds or side chains, offering a synthetic route to novel therapeutic agents.

The synthesis of 1-(4-methylthiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid has been optimized through various methodologies, including cycloaddition reactions and functional group transformations. Advances in transition-metal-catalyzed reactions have enabled more efficient and selective constructions of heterocyclic systems. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce the thiophene moiety at the 2-position of the cyclobutane ring, followed by oxidation or carboxylation steps to achieve the desired functionalization.

Biological evaluation of 1-(4-methylthiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid has revealed promising activities in certain assays. Preliminary studies suggest that this compound may interact with enzymes or receptors involved in metabolic pathways relevant to diseases such as diabetes and cancer. The thiophene ring's ability to engage with biological targets is particularly noteworthy, as it has been observed in several FDA-approved drugs where thiophene derivatives play a crucial role in their mechanism of action.

The potential applications of this compound extend beyond traditional pharmaceuticals. In agrochemical research, analogs of 1-(4-methylthiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid have been investigated for their herbicidal or pesticidal properties. The structural features that make it attractive for drug discovery also contribute to its efficacy as an agrochemical active ingredient.

Future directions for research on 1-(4-methylthiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid include further derivatization to explore new biological activities and optimization of synthetic routes for scalability and cost-effectiveness. Additionally, computational studies could provide deeper insights into its interaction mechanisms with biological targets, guiding rational drug design efforts.

The compound's significance lies not only in its current applications but also in its potential as a versatile building block for future discoveries. As pharmaceutical research continues to evolve, molecules like 1-(4-methylthiophen-2-yli)-3 oxo-cyclobutane - 1 - carboxylic acid (CAS No .2228274 - 80 - 2) will undoubtedly continue to inspire innovation across multiple disciplines.